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Compound of Interest

Compound Name: Flagelin 22

Cat. No.: B15567050

Audience: Researchers, scientists, and drug development professionals.

These application notes provide a comprehensive guide to utilizing the bacterial elicitor peptide
flg22 for studying plant innate immunity in the model organism Arabidopsis thaliana. The
protocols detailed below cover seedling growth, flg22 treatment, and subsequent analysis of
key defense responses.

Introduction

Flagellin, a primary component of bacterial flagella, is a potent Microbe-Associated Molecular
Pattern (MAMP) that is recognized by the plant's innate immune system. A conserved 22-amino
acid peptide from flagellin, flg22, is perceived by the FLAGELLIN-SENSING 2 (FLS2) receptor
kinase in Arabidopsis.[1] This recognition event triggers a cascade of downstream signaling
events, collectively known as Pattern-Triggered Immunity (PTI), which includes the production
of reactive oxygen species (ROS), activation of Mitogen-Activated Protein Kinase (MAPK)
cascades, and large-scale transcriptional reprogramming leading to enhanced resistance
against pathogens.[2][3][4] The study of flg22-induced responses is a cornerstone of plant
immunology research.

Data Presentation

Table 1: Commonly Used flg22 Concentrations for
Various Assays
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Assay flg22 Concentration Reference(s)
ROS Burst 100 nM - 1 uM [5][6][7]
MAPK Activation 10nM -1 uM [81[9][10]
Gene Expression (QRT-

100 nM - 1 uM [11][12][13]
PCR/RNA-seq)
Seedling Growth Inhibition 1puM-10 uM [31[14]

Peak Activity/Observation

Response Time Reference(s)
ROS Burst 5 - 20 minutes [2][15]

MAPK Activation 5 - 30 minutes [2][8]

Defense Gene Expression 30 minutes - 8 hours [11][12][13]
Seedling Growth Inhibition 7 - 14 days [14]

Experimental Protocols
Protocol 1: Growth of Arabidopsis thaliana Seedlings for
flg22 Treatment

o Sterilization of Seeds:

o

Place Arabidopsis thaliana seeds in a 1.5 mL microcentrifuge tube.

o

Add 1 mL of 70% (v/v) ethanol and incubate for 5 minutes at room temperature.

Remove the ethanol and add 1 mL of 30% (v/v) commercial bleach containing a drop of

[¢]

Tween-20. Incubate for 10 minutes.

Wash the seeds 4-5 times with sterile distilled water.

[¢]

o Plating and Stratification:
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[e]

Resuspend the sterilized seeds in 0.1% (w/v) sterile agar solution.

o

Pipette the seeds onto solid Murashige and Skoog (MS) medium (0.5X MS salts, 1%
sucrose, 0.8% agar, pH 5.7).

o

Seal the plates with breathable tape and wrap them in aluminum foil.

[¢]

Incubate at 4°C for 2-3 days for stratification to synchronize germination.

e Growth Conditions:

o Transfer the plates to a growth chamber set at 22°C with a 16-hour light/8-hour dark
photoperiod (80—100 pmol m=2 s71),[16]

o Grow seedlings for 10-14 days before proceeding with flg22 treatment. For liquid culture
experiments, 5-day-old seedlings can be transferred to liquid MS medium.[14]

Protocol 2: flg22 Treatment

e Preparation of flg22 Stock Solution:
o Dissolve synthetic flg22 peptide in sterile distilled water to a stock concentration of 1 mM.
o Aliquot and store at -20°C to avoid repeated freeze-thaw cycles.

o Treatment of Seedlings in Liquid Culture:

o For assays like MAPK activation or gene expression, transfer 10-14 day old seedlings
grown on solid MS medium to a 6-well plate containing liquid 0.5X MS medium. Allow
them to acclimate for 24 hours.[11][16]

o Prepare a working solution of flg22 in the liquid MS medium to the desired final
concentration (e.g., 100 nM or 1 uM).

o Replace the acclimation medium with the flg22-containing medium. For mock treatment,
use medium without flg22.
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o Incubate for the desired duration (e.g., 15 minutes for MAPK activation, 1 hour for gene

expression).

o Harvest the seedlings, gently blot them dry with paper towels, and immediately freeze
them in liquid nitrogen for subsequent analysis.

o Treatment of Leaf Discs for ROS Burst Assay:

Use a 4 mm biopsy punch to collect leaf discs from 4-week-old Arabidopsis plants.[6]

[¢]

o Float the leaf discs, abaxial side up, in a 96-well white plate containing 100 pL of sterile
distilled water per well.

o Incubate overnight at room temperature to allow the wound response to subside.[6]

o Just before the measurement, replace the water with 100 pL of a solution containing
luminol (e.g., 34 pg/mL) and horseradish peroxidase (e.g., 20 pg/mL).[6]

o Add flg22 to a final concentration of 100 nM and immediately start measuring
luminescence in a plate reader.[5]

Protocol 3: Analysis of Downstream Responses

» Reactive Oxygen Species (ROS) Burst Assay:

o This assay is based on the luminol-dependent chemiluminescence reaction catalyzed by
horseradish peroxidase in the presence of H202.[17]

o As described in Protocol 2.3, measure the luminescence continuously for 30-60 minutes.
The ROS burst is typically a rapid and transient response.[15]

 MAPK Activation Assay (Western Blot):
o Extract total protein from flg22-treated and mock-treated seedlings.

o Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.
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o Probe the membrane with a primary antibody that specifically recognizes the
phosphorylated (active) forms of MAPKs (e.g., anti-p44/42 MAPK or anti-pERK1/2).

o Use a secondary antibody conjugated to horseradish peroxidase and a chemiluminescent
substrate to detect the signal.

o Activation of MPK3, MPK4, and MPKG6 is typically observed within 5-15 minutes of flg22
treatment.[3][9]

o Gene Expression Analysis (QRT-PCR):
o Extract total RNA from flg22-treated and mock-treated seedlings using a suitable Kit.
o Synthesize cDNA from the RNA using reverse transcriptase.

o Perform quantitative real-time PCR using gene-specific primers for defense marker genes
such as FRK1, WRKY?29, or CYP81F2.

o Normalize the expression levels to a reference gene (e.g., UBQ10 or ACTIN2).

o Significant induction of these genes is typically observed within 30-60 minutes of flg22
treatment.[11][12]

Mandatory Visualizations

Click to download full resolution via product page

Caption: Simplified flg22 signaling pathway in Arabidopsis.
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Caption: General experimental workflow for flg22 treatment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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